molecular formula C17H25NO2 B8495656 1h-Indole-1-carboxylic acid,6-(1,1-dimethylethyl)-2,3-dihydro-,1,1-dimethylethyl ester

1h-Indole-1-carboxylic acid,6-(1,1-dimethylethyl)-2,3-dihydro-,1,1-dimethylethyl ester

Cat. No.: B8495656
M. Wt: 275.4 g/mol
InChI Key: MVDBPULUKAAFIW-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1h-Indole-1-carboxylic acid,6-(1,1-dimethylethyl)-2,3-dihydro-,1,1-dimethylethyl ester is a useful research compound. Its molecular formula is C17H25NO2 and its molecular weight is 275.4 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C17H25NO2

Molecular Weight

275.4 g/mol

IUPAC Name

tert-butyl 6-tert-butyl-2,3-dihydroindole-1-carboxylate

InChI

InChI=1S/C17H25NO2/c1-16(2,3)13-8-7-12-9-10-18(14(12)11-13)15(19)20-17(4,5)6/h7-8,11H,9-10H2,1-6H3

InChI Key

MVDBPULUKAAFIW-UHFFFAOYSA-N

Canonical SMILES

CC(C)(C)C1=CC2=C(CCN2C(=O)OC(C)(C)C)C=C1

Origin of Product

United States

Synthesis routes and methods

Procedure details

6-tert-Butyl indole-1-carboxylic acid tert-butyl ester (prepared in Example GG; 13.0 g, 48 mmol) was taken up in 500 mL of AcOH. 20% Pd/C (2 g) was added, and the mixture was shaken under a hydrogen atmosphere of 50 psi. The catalyst was filtered, and the filtrate was concentrated. The residue was dissolved in EtOAc, washed with saturated NaHCO3 solution and brine, and dried (MgSO4). Concentration gave the title compound which was used without purification in the next step.
Name
6-tert-Butyl indole-1-carboxylic acid tert-butyl ester
Quantity
13 g
Type
reactant
Reaction Step One
Name
Quantity
500 mL
Type
solvent
Reaction Step Two
Name
Quantity
2 g
Type
catalyst
Reaction Step Three

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